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Compound of Interest

Compound Name: 2-Fluoro-6-methylbenzoic acid

Cat. No.: B1356714

CAS Number: 90259-27-1

This technical guide provides an in-depth overview of 2-Fluoro-6-methylbenzoic acid, a key
building block in modern medicinal chemistry. It is intended for researchers, scientists, and
professionals involved in drug discovery and development. This document covers the
compound's physicochemical properties, applications in the synthesis of active pharmaceutical
ingredients (APIs), and a detailed experimental protocol for its use in the synthesis of the
approved drug Avacopan.

Physicochemical Properties

2-Fluoro-6-methylbenzoic acid is a white solid organic compound.[1] Its chemical structure
features a benzoic acid core with fluoro and methyl substituents at the ortho positions. This
substitution pattern imparts unique reactivity and properties that are highly valued in organic
synthesis.

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source(s)
CAS Number 90259-27-1 [2]
Molecular Formula CsH7FO2 [3]
Molecular Weight 154.14 g/mol [3]
Appearance White solid powder [1]
Melting Point 124 - 125 °C [1][4]
Boiling Point 257.7.15 °C at 760 mmHg 5]
(Predicted)

Density 1.259 g/cm3 (Predicted) [5]
LogP 1.8 [6]
Topological Polar Surface Area  37.3 A2 [6]

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and quality control of 2-Fluoro-6-
methylbenzoic acid. While specific experimental spectra are often proprietary to chemical
suppliers, typical analytical data includes Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Researchers can typically obtain
certificates of analysis with this data upon purchasing the compound.[7][8][9]

Applications in Drug Development

2-Fluoro-6-methylbenzoic acid is a valuable intermediate in the synthesis of complex
pharmaceutical molecules. Its unique structure allows for specific chemical transformations,
making it a cornerstone in the development of novel therapeutics.

Two notable applications include its use in the synthesis of:

o Epidermal Growth Factor Receptor (EGFR) Inhibitors: This class of drugs is significant in
oncology. The methyl group on 2-Fluoro-6-methylbenzoic acid can undergo radical
bromination, which then allows for nucleophilic substitution. The carboxylic acid group is
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subsequently used to form an amide bond, incorporating the moiety into the final inhibitor
structure.[4]

e Avacopan: This drug is used to treat ANCA-associated vasculitis.[4] 2-Fluoro-6-
methylbenzoic acid, in the form of its acid chloride, is a key reagent in the synthesis of
Avacopan.

Experimental Protocols: Synthesis of Avacopan
Intermediate

The following is a detailed experimental protocol for the acylation step in the synthesis of
Avacopan, which utilizes 2-fluoro-6-methylbenzoyl chloride, the derivative of 2-Fluoro-6-
methylbenzoic acid.

Reaction: Acylation of a piperidine intermediate with 2-fluoro-6-methylbenzoyl chloride.

Materials:

Piperidine intermediate (as the free base)

2-Fluoro-6-methylbenzoyl chloride

Tetrahydrofuran (THF)

Heptane

Water

Procedure:

Dissolve the piperidine intermediate in tetrahydrofuran (THF).

Add a solution of 2-fluoro-6-methylbenzoyl chloride (1.73 g, 8.98 mmol) in 5 mL of THF
dropwise to the solution over 10 minutes.

Upon completion of the reaction, filter off any undissolved solid.

Concentrate the filtrate in vacuo.
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o To the remaining aqueous layer, add 50 mL of heptane and stir the mixture vigorously for 16
hours at room temperature.

« Filter the resulting solid and wash it with water (2 x 30 mL) followed by heptane (30 mL).

e The solid is then dried to yield the acylated product, an amide intermediate in the synthesis
of Avacopan.

Visualized Workflow and Pathways

To further illustrate the utility of 2-Fluoro-6-methylbenzoic acid, the following diagrams
visualize the synthesis workflow of Avacopan and a logical relationship diagram of the
compound's applications.
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Caption: Synthetic workflow for an Avacopan intermediate using 2-Fluoro-6-methylbenzoyl
chloride.
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Caption: Logical relationships of 2-Fluoro-6-methylbenzoic acid's applications and reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Fluoro-6-
methylbenzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356714#2-fluoro-6-methylbenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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